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Compound of Interest

Compound Name:
3-Bromo-3'-morpholinomethyl

benzophenone

CAS No.: 898765-35-0

Cat. No.: B1293296

Get Quote

CAS Number: 898765-35-0 Formula: C₁₈H₁₈BrNO₂ Molecular Weight: 360.25 g/mol [1][2][3]

Executive Summary
3-Bromo-3'-morpholinomethyl benzophenone is a specialized disubstituted diaryl ketone

intermediate used extensively in medicinal chemistry.[1][2] It serves as a critical "privileged

scaffold" building block, particularly in the synthesis of kinase inhibitors (e.g., PI3K/mTOR

pathways) and G-protein-coupled receptor (GPCR) ligands.[1][2]

The compound features two distinct functional handles:

3-Bromo group: An electrophilic site primed for palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig).[1][2]

3'-Morpholinomethyl group: A solubilizing pharmacophore that improves lipophilicity profiles

(LogP) and enhances metabolic stability while providing a hydrogen-bond acceptor site.[1][2]
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This guide details the synthesis, characterization, and application of this compound, structured

for researchers requiring high-purity intermediates for lead optimization.[1][2]

Chemical Identity & Properties
Property Specification

IUPAC Name
(3-bromophenyl)(3-

(morpholinomethyl)phenyl)methanone

CAS Number 898765-35-0

Appearance
Viscous yellow oil or low-melting solid

(dependent on purity)

Solubility
Soluble in DCM, DMSO, Methanol, Ethyl

Acetate

LogP (Predicted) ~3.8

pKa (Predicted) ~7.5 (Morpholine nitrogen)

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Synthetic Methodology
The synthesis of 3-Bromo-3'-morpholinomethyl benzophenone is best approached via a

convergent route that ensures regiospecificity.[1][2] The most robust protocol involves the

nucleophilic substitution of a benzylic halide intermediate.[2]

Protocol: Nucleophilic Substitution Route
Rationale: Direct Mannich reactions on benzophenones can yield regioisomeric mixtures.[1][2]

Using a bromomethyl precursor ensures the morpholine attaches exclusively at the meta-

position of the second ring.[1][2]

Step 1: Benzylic Bromination (Radical Substitution)[1][2]
Precursor: 3-Bromo-3'-methylbenzophenone.[1][2]
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Reagents: N-Bromosuccinimide (NBS), Benzoyl Peroxide (catalyst), CCl₄ or Trifluorotoluene

(solvent).[1][2]

Mechanism: Free-radical halogenation at the benzylic position.[1][2]

Conditions: Reflux for 4–6 hours.[1][2]

Step 2: Morpholine Alkylation (Nucleophilic Attack)[1][2]
Precursor: 3-Bromo-3'-(bromomethyl)benzophenone (from Step 1).[1][2]

Reagents: Morpholine (1.2 eq), Potassium Carbonate (K₂CO₃, 2.0 eq), Potassium Iodide (KI,

catalytic).[1]

Solvent: Acetonitrile (MeCN) or DMF.[1][2]

Conditions: 60°C for 3–5 hours.

Detailed Workflow:

Dissolve 3-bromo-3'-(bromomethyl)benzophenone (10 mmol) in anhydrous MeCN (50 mL).

Add K₂CO₃ (20 mmol) and a catalytic crystal of KI (promotes Finkelstein-like displacement).

[1][2]

Add Morpholine (12 mmol) dropwise to control exotherm.[1][2]

Heat to 60°C under N₂ atmosphere. Monitor by TLC (50% EtOAc/Hexane).[1][2] Product is

more polar than starting material.[1][2][4]

Work-up: Cool, filter inorganic salts, and concentrate. Redissolve in DCM, wash with

water/brine.[1][2]

Purification: Flash column chromatography (SiO₂).[1][2] Elute with DCM:MeOH (95:5).[1][2]

Synthetic Pathway Visualization
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Figure 1: Two-step regiospecific synthesis via benzylic bromination and nucleophilic

displacement.

Applications in Drug Discovery[1][2][4][6][7]
This compound is not typically a final drug but a Late-Stage Functionalization Intermediate.[1]

[2]

Kinase Inhibitor Design (Solubility Handle)
The morpholine ring is a classic "solubilizing tail."[1][2] In kinase inhibitors (e.g., targeting PI3K,

mTOR, or CDK), the benzophenone core fits into the hydrophobic ATP-binding pocket, while

the morpholine extends towards the solvent front, improving oral bioavailability.[1][2]

Fragment-Based Drug Design (FBDD)
The 3-bromo position serves as a "vector" for growing the molecule.[1][2]

Suzuki Coupling: Reacting with aryl boronic acids to create biaryl systems.[1][2]

Buchwald-Hartwig: Reacting with amines to create anilino-benzophenones.[1][2]

Mechanistic Workflow: Lead Optimization
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Figure 2: Strategic utilization of the scaffold in Structure-Activity Relationship (SAR) studies.

Analytical Characterization & Validation
To ensure the integrity of the intermediate before use in subsequent steps, the following

analytical signatures must be verified.

Technique Expected Signature Diagnostic Value

¹H NMR (CDCl₃)

δ 3.5–3.7 ppm (m, 4H,

Morpholine-O-CH₂)δ 2.4–2.5

ppm (m, 4H, Morpholine-N-

CH₂)δ 3.55 ppm (s, 2H,

Benzylic CH₂)δ 7.3–7.9 ppm

(m, 8H, Aromatic)

Confirms presence of

morpholine and intact

benzophenone core.[1][2]

LC-MS (ESI+)
[M+H]⁺ peak at m/z 360.1 and

362.1 (1:1 ratio)

The 1:1 doublet confirms the

presence of one Bromine

atom.[1][2]

HPLC Purity >97% (UV @ 254 nm)

Essential for cross-coupling

success (impurities poison Pd

catalysts).[1][2]
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Safety & Handling
Hazards: The compound is an irritant.[1][2] The benzylic bromide precursor (if synthesizing

in-house) is a potent lachrymator and skin irritant.[1][2]

Stability: Morpholine adducts are generally stable, but the compound should be stored under

argon to prevent oxidation of the morpholine nitrogen (N-oxide formation) over long periods.

[1][2]

Disposal: Halogenated organic waste.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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